![molecular formula C10H4O3S2 B1445906 Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione CAS No. 1043023-52-4](/img/structure/B1445906.png)
Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione
Overview
Description
Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione is a chemical compound with the molecular formula C10H4O3S2 . It appears as a white to yellow to green powder or crystal .
Synthesis Analysis
The synthesis of Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione involves several steps . The process begins with the reaction of compound 1 with n-BuLi in diethyl ether at -78°C, followed by the bubbling of dry CO2 into the reaction mixture. The resulting diacid is then stirred in acetic anhydride at reflux to yield Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione .Molecular Structure Analysis
The IUPAC name for Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione is 8-oxa-3,13-dithiatricyclo[8.3.0.02,6]trideca-1(10),2(6),4,11-tetraene-7,9-dione . The SMILES representation of the molecule is C1=CSC2=C1C(=O)OC(=O)C3=C2SC=C3 .Physical And Chemical Properties Analysis
Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione has a melting point of 263°C . It is a solid at 20°C and should be stored under inert gas . The compound is sensitive to moisture .Scientific Research Applications
Organic Solar Cells
Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione is used in the synthesis of donor-acceptor and donor-donor alternating conjugated polymers. These polymers have been characterized for their optical and thermal properties, and their electrochemical properties have been evaluated for their suitability in organic solar cells .
Organic Thin Film Transistors
Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione derivatives have been synthesized and employed as small molecular organic semiconductors for organic thin film transistors . These compounds exhibited good thermal stability and different melting temperatures based on different side groups .
Organic Electronic Devices
Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione can be used as an active layer with high charge mobility and environmental stability for the development of organic electronic devices .
All-Polymer Solar Cells
Teams of researchers have reported naphthalene diimide (NDI) based n-type photovoltaic copolymers connected to thiophene and Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione via a π-bridge thiophene useful in the fabrication of all-polymer solar cells .
Corrosion Resistance Materials
Conjugated polymers, which can include Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione, have been applied as potential materials in corrosion resistance .
Amperometric Sensors
Conjugated polymers, including Dithieno[3,2-c:2’,3’-e]oxepine-4,6-dione, have also been used in the development of amperometric sensors .
Safety and Hazards
properties
IUPAC Name |
8-oxa-3,13-dithiatricyclo[8.3.0.02,6]trideca-1(10),2(6),4,11-tetraene-7,9-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4O3S2/c11-9-5-1-3-14-7(5)8-6(2-4-15-8)10(12)13-9/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGFYLGZFYCTMFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1C(=O)OC(=O)C3=C2SC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione | |
CAS RN |
1043023-52-4 |
Source
|
| Record name | Dithieno[3,2-c:2',3'-e]oxepine-4,6-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Azabicyclo[4.1.0]heptan-6-ol hydrochloride](/img/structure/B1445836.png)
![2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}ethan-1-amine dihydrochloride](/img/structure/B1445838.png)
